Cas no 54634-49-0 (1-Nitrosopyrrolidin-2-one)

• Product Name: 1-Nitrosopyrrolidin-2-one
• CAS No: 54634-49-0
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 371807
• PubChem ID: 93298
• Update Time: 2025-08-04

1-Nitrosopyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-nitroso-
• 1-nitrosopyrrolidin-2-one
• 4CRF6TS9J5
• 2-Pyrrolidinone, 1-nitroso-
• DTXSID90203068
• N-Nitroso-2-pyrrolidone
• N-NITROSO-2-PYRROLIDINONE
• 1-Nitroso-2-pyrrolidinone
• BRN 0117686
• SCHEMBL103451
• 1-?Nitrosopyrrolidin-?2-?one
• UNII-4CRF6TS9J5
• InChI=1/C4H6N2O2/c7-4-2-1-3-6(4)5-8/h1-3H
• NITROSO-2-PYRROLIDINONE, 1-
• 54634-49-0
• 5-21-06-00383 (Beilstein Handbook Reference)
• 1-?Nitrosopyrrolidin-?2-?one (200 ug/mL in Methanol)
• 1-Nitrosopyrrolidin-2-one

• Inchi： 1S/C4H6N2O2/c7-4-2-1-3-6(4)5-8/h1-3H2
• InChI Key： KLZYCEYOOVIITI-UHFFFAOYSA-N
• SMILES： O=C1CCCN1N=O

Computed Properties

• Exact Mass: 114.04298
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.3565 (rough estimate)
• Boiling Point: 213.59°C (rough estimate)
• Refractive Index: 1.4487 (estimate)
• PSA: 49.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 1-Nitrosopyrrolidin-2-one

1-Nitrosopyrrolidin-2-one: A Comprehensive Overview

1-Nitrosopyrrolidin-2-one (CAS No. 54634-49-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as N-nitrosopyrrolidone, belongs to the class of nitroso compounds and is characterized by its unique chemical structure and versatile applications. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and potential uses.

The molecular structure of 1-nitrosopyrrolidin-2-one consists of a pyrrolidinone ring with a nitroso group (-N=O) attached at the 1-position. This arrangement imparts distinctive electronic properties to the molecule, making it an attractive candidate for various chemical transformations. The compound is synthesized through a variety of methods, including oxidation reactions and diazotization processes, which have been optimized in recent studies to improve yield and purity.

One of the most notable applications of 1-nitrosopyrrolidin-2-one lies in its role as an intermediate in organic synthesis. Its ability to undergo nitroso coupling reactions has made it a valuable reagent in the construction of complex molecular frameworks. Recent research has explored its use in the synthesis of heterocyclic compounds, which are of great importance in pharmaceuticals and agrochemicals. For instance, studies have demonstrated its utility in the formation of pyridine derivatives, which exhibit promising biological activities.

In addition to its synthetic applications, 1-nitrosopyrrolidin-2-one has garnered attention for its potential in materials science. The compound's ability to form stable adducts with various nucleophiles has led to its investigation as a building block for advanced materials, such as polymers and coordination complexes. Recent breakthroughs in this area have highlighted its role in the development of stimuli-responsive materials, which can undergo structural changes in response to external stimuli like light or temperature.

The physical properties of 1-nitrosopyrrolidin-2-one are also worth noting. It exists as a crystalline solid with a melting point of approximately 130°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with recent findings suggesting that it exhibits good thermal stability up to 200°C, making it suitable for high-temperature applications.

From an environmental perspective, the ecological impact of 1-nitrosopyrrolidin-2-one has been a topic of recent research. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its potential for long-term environmental persistence. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-nitrosopyrrolidin-2-one (CAS No. 54634-49-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.